Cas no 2418678-60-9 ((9H-fluoren-9-yl)methyl 4-3-amino-5-(aminomethyl)-2,4-dimethylphenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-amino-5-(aminomethyl)-2,4-dimethylphenylpiperazine-1-carboxylate
• CAS No: 2418678-60-9
• MF: C₂₈H₃₂N₄O₂
• MW: 456.579286575317
• CID: 5677092
• PubChem ID: 165845973
• Update Time: 2025-07-10

(9H-fluoren-9-yl)methyl 4-3-amino-5-(aminomethyl)-2,4-dimethylphenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418678-60-9
• (9H-fluoren-9-yl)methyl 4-[3-amino-5-(aminomethyl)-2,4-dimethylphenyl]piperazine-1-carboxylate
• EN300-26630636
• (9H-fluoren-9-yl)methyl 4-3-amino-5-(aminomethyl)-2,4-dimethylphenylpiperazine-1-carboxylate

• Inchi： 1S/C28H32N4O2/c1-18-20(16-29)15-26(19(2)27(18)30)31-11-13-32(14-12-31)28(33)34-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-10,15,25H,11-14,16-17,29-30H2,1-2H3
• InChI Key： GUQZYASWWWJPQN-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=C(CN)C(C)=C(C=2C)N)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.25252628g/mol
• Monoisotopic Mass: 456.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 84.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-amino-5-(aminomethyl)-2,4-dimethylphenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2418678-60-9)

(9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2418678-60-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of piperazine and fluorene, two important scaffolds in the design of bioactive molecules. The unique structural features of this compound make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The fluorene moiety, a tricyclic aromatic hydrocarbon, is known for its rigidity and ability to enhance the lipophilicity of molecules. This property is crucial for improving the cell membrane permeability and overall bioavailability of drug candidates. In the context of (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate, the fluorene group likely contributes to its ability to cross the blood-brain barrier, making it a valuable candidate for central nervous system (CNS) disorders.

The piperazine ring, on the other hand, is a versatile scaffold that can be functionalized with various substituents to modulate its biological activity. In this compound, the piperazine ring is substituted with an amino group and an aminomethyl group attached to a dimethylphenyl moiety. These functional groups are known to interact with specific receptors and enzymes, potentially enhancing the compound's selectivity and potency.

Recent studies have highlighted the potential of (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A receptor. This receptor is implicated in various neuropsychiatric disorders, including depression and schizophrenia. The ability of this compound to selectively target these receptors could lead to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its potential in neurology, (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate has also shown promise in oncology research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cancer cell survival.

The structural complexity and multifunctionality of (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate make it an attractive candidate for further investigation. Ongoing research aims to optimize its pharmacological properties through structure-activity relationship (SAR) studies and rational drug design approaches. These efforts are expected to yield derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

In conclusion, (9H-fluoren-9-yl)methyl 4-(3-amino-5-(aminomethyl)-2,4-dimethylphenyl)piperazine-1-carboxylate (CAS No. 2418678-60-9) represents a promising lead compound in the development of new therapeutic agents for neurological and oncological disorders. Its unique combination of fluorene and piperazine moieties provides a solid foundation for further exploration and optimization in medicinal chemistry research.